3-chloro-4-fluoro-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H11ClFNO3S2/c16-13-7-12(2-3-14(13)17)23(19,20)18-8-11-1-4-15(21-11)10-5-6-22-9-10/h1-7,9,18H,8H2
• InChI Key: ZEMYOUMBOAOWIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3)Cl)F
• Molecular Formula: C15H11ClFNO3S2
• Molecular Weight: 371.8 g/mol
• CAS No.: 2034595-94-1

Description

3-chloro-4-fluoro-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H11ClFNO3S2 and its molecular weight is 371.83. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Studies

Compounds similar to 3-chloro-4-fluoro-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzenesulfonamide have been utilized in various chemical synthesis and NMR studies. For instance, Dvornikova et al. (2003) explored the synthesis of fluorine-substituted thiophenes, furans, and other compounds, noting significant increases in coupling constants and chemical shifts in fluorine NMR, indicating the impact of fluorine substitution on molecular properties (Dvornikova et al., 2003).

Medicinal Chemistry

In the field of medicinal chemistry, fluorine-substituted benzenesulfonamides have been studied for their potential as inhibitors of various enzymes. Hashimoto et al. (2002) reported on the synthesis of benzenesulfonamide derivatives as selective cyclooxygenase-2 inhibitors, highlighting the role of fluorine in preserving enzyme potency and selectivity (Hashimoto et al., 2002).

Biochemical Evaluation

Compounds structurally related to this compound have been assessed for biochemical properties. Röver et al. (1997) synthesized and evaluated N-(4-phenylthiazol-2-yl)benzenesulfonamides, identifying high-affinity inhibitors for kynurenine 3-hydroxylase, an enzyme relevant in neurological research (Röver et al., 1997).

Photodynamic Therapy

The use of benzenesulfonamide derivatives in photodynamic therapy for cancer treatment has been explored. Pişkin et al. (2020) synthesized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, showing high singlet oxygen quantum yield, a crucial factor in photodynamic therapy for cancer (Pişkin et al., 2020).

Antimicrobial and Anticancer Evaluation

Kumar et al. (2014) synthesized benzenesulfonamide derivatives and evaluated their antimicrobial and anticancer activities, providing insights into the potential therapeutic applications of these compounds (Kumar et al., 2014).